Cas no 1373253-28-1 (4-Oxopiperidine-3-carbonitrile hydrochloride)

• Product Name: 4-Oxopiperidine-3-carbonitrile hydrochloride
• CAS No: 1373253-28-1
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD16251150
• CID: 1026817
• PubChem ID: 56965777
• Update Time: 2025-06-09

4-Oxopiperidine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Oxopiperidine-3-carbonitrile hydrochloride
• 3-Cyano-4-piperidone hydrochloride
• 4-OXOPIPERIDINE-3-CARBONITRILE HCL
• AK-64477
• ANW-49100
• BR-64477
• CTK8B5541
• Z1741977338
• AKOS015920106
• 4-Oxopiperidine-3-carbonitrile--hydrogen chloride (1/1)
• MFCD16251150
• DB-306113
• 4-Oxopiperidine-3-carbonitrilehydrochloride
• EN300-1654860
• 4-Oxopiperidine-3-carbonitrile, HCl
• DS-1254
• DTXSID50719251
• 4-oxopiperidine-3-carbonitrile;hydrochloride
• SB43047
• 3-Cyano-4-piperidone HCl
• 1373253-28-1

• MDL： MFCD16251150
• Inchi： 1S/C6H8N2O.ClH/c7-3-5-4-8-2-1-6(5)9;/h5,8H,1-2,4H2;1H
• InChI Key： FVYQXGXHUIVIRE-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNCC1C#N

Computed Properties

• Exact Mass: 160.04047
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89

4-Oxopiperidine-3-carbonitrile hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 4-Oxopiperidine-3-carbonitrile hydrochloride

Introduction to 4-Oxopiperidine-3-carbonitrile hydrochloride (CAS No. 1373253-28-1)

4-Oxopiperidine-3-carbonitrile hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1373253-28-1, this compound represents a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, comprising a piperidine ring substituted with an oxo group at the 4-position and a nitrile group at the 3-position, make it a versatile building block for drug discovery programs.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for both in vitro and in vivo studies. This solubility profile facilitates its use in pharmacokinetic studies, cellular assays, and preclinical trials, where precise dosing and formulation are paramount. The compound’s stability under various storage conditions also makes it an attractive candidate for industrial-scale synthesis and long-term research applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. In this context, 4-Oxopiperidine-3-carbonitrile hydrochloride has been identified as a promising scaffold for developing novel therapeutics. Its scaffold can be modified through structural optimization to enhance binding affinity to specific biological targets, such as enzyme inhibitors or receptor modulators. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer progression and inflammatory diseases.

The nitrile group in the molecular structure of 4-Oxopiperidine-3-carbonitrile hydrochloride serves as a versatile handle for further chemical modifications. It can undergo reduction to form amides or carboxylic acids, or it can participate in nucleophilic addition reactions to introduce additional functional groups. These reactivity patterns have been exploited in synthetic routes leading to complex pharmacophores used in modern drug design. Additionally, the oxo group introduces polarity to the molecule, improving its interaction with polar biological targets while maintaining sufficient lipophilicity for membrane permeability.

In the realm of medicinal chemistry, the piperidine core is well-documented for its presence in numerous FDA-approved drugs due to its favorable pharmacokinetic properties. Modifications at the 3-position of piperidine derivatives have been particularly successful in enhancing drug efficacy and reducing side effects. The incorporation of an oxo group at the 4-position further refines these properties by introducing steric constraints that can improve binding specificity. Such structural motifs are often employed in the design of antipsychotic and antidepressant medications.

Current research is exploring the potential applications of 4-Oxopiperidine-3-carbonitrile hydrochloride in treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. Preliminary studies suggest that certain analogs of this compound can modulate cholinergic and dopaminergic pathways by interacting with specific receptor subtypes. The ability to fine-tune these interactions through structural modifications offers a promising route toward developing next-generation therapeutics with improved therapeutic indices.

The synthesis of 4-Oxopiperidine-3-carbonitrile hydrochloride typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantioselectivity where necessary. These synthetic strategies not only streamline production but also allow for scalable manufacturing processes suitable for industrial applications.

The safety profile of 4-Oxopiperidine-3-carbonitrile hydrochloride has been evaluated through comprehensive toxicological studies conducted both in vitro and in vivo. These studies have demonstrated that the compound exhibits moderate acute toxicity but does not show significant organ-specific toxicity at therapeutic doses. Furthermore, its lack of mutagenic potential suggests that it may be well-tolerated by patients when used appropriately in clinical settings.

As computational modeling techniques continue to evolve, virtual screening algorithms are being refined to predict the biological activity of novel compounds more accurately. In this context, 4-Oxopiperidine-3-carbonitrile hydrochloride has been utilized as a query molecule to identify potential hits from large databases of chemical scaffolds. These hits are then further optimized through iterative cycles of synthesis and testing to develop lead compounds with enhanced pharmacological properties.

The role of 4-Oxopiperidine-3-carbonitrile hydrochloride as a key intermediate extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging this compound to develop proprietary libraries for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates across multiple therapeutic areas. Its versatility and well-characterized reactivity make it an indispensable tool for medicinal chemists seeking innovative solutions to unmet medical needs.

In conclusion, 4-Oxopiperidine-3-carbonitrile hydrochloride (CAS No. 1373253-28-1) represents a valuable asset in modern drug discovery efforts due to its unique structural features and functional versatility. Ongoing research continues to uncover new applications for this compound across various therapeutic domains, underscoring its importance as both a synthetic intermediate and a potential pharmacophore itself. As advancements in synthetic chemistry and computational biology progress, the utility of such specialized compounds is expected to expand even further.